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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Cyclopropylmethyl bromide-d4, a deuterated isotopologue of cyclopropylmethyl

bromide. This document is intended for researchers, scientists, and professionals in drug

development who utilize isotopically labeled compounds for mechanistic studies, as tracers, or

as internal standards in quantitative analyses.

Chemical Identity and Physical Properties
Cyclopropylmethyl bromide-d4 is a saturated organic halide where four hydrogen atoms on

the cyclopropyl ring have been replaced with deuterium. This isotopic substitution is primarily of

interest for its effect on reaction kinetics and for use in analytical applications where mass

differentiation is required.

Table 1: Physical and Chemical Properties of Cyclopropylmethyl bromide-d4
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Property Value Source/Comment

Chemical Name
(Bromomethyl)cyclopropane-

2,2,3,3-d4
IUPAC

Synonyms

1-(Bromomethyl)cyclopropane-

2,2,3,3-d4, Cyclopropylmethyl

bromide-d4, (Cyclopropyl-

2,2,3,3-d4)methyl bromide

[1]

CAS Number 1219805-93-2 [2]

Molecular Formula C₄H₃D₄Br [2]

Molecular Weight 139.03 g/mol [2]

Appearance Neat (liquid) [1]

Boiling Point ~106 °C (223 °F)
Estimated from non-deuterated

analog

Density ~1.392 g/mL
Estimated from non-deuterated

analog

Solubility 10 mM in DMSO

Synthesis
A specific, detailed experimental protocol for the synthesis of Cyclopropylmethyl bromide-d4
is not readily available in the public domain. However, a plausible synthetic route can be

devised based on established methods for the synthesis of cyclopropylmethyl halides and the

deuteration of organic molecules. The most common approach involves the bromination of the

corresponding deuterated alcohol, cyclopropyl-d4-methanol.

Proposed Synthesis Pathway
The synthesis can be envisioned as a two-step process: first, the preparation of cyclopropyl-d4-

methanol, followed by its bromination.
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Step 1: Synthesis of Cyclopropyl-d4-methanol

Step 2: Bromination

Cyclopropanecarboxylic acid ester

Cyclopropyl-d4-methanol

Reduction

LiAlD₄ (Lithium aluminum deuteride)
in dry ether

Cyclopropyl-d4-methanol

Cyclopropylmethyl bromide-d4

Bromination

PBr₃ (Phosphorus tribromide)
in dry pyridine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinetic Isotope Effect

Cyclopropylmethyl bromide-d4

SN2 Reaction

Nucleophile

E2 Reaction

Base

Substitution ProductSecondary KIE
(kH/kD ≈ 1) Elimination ProductPrimary KIE

(kH/kD > 1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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